Cas no 1236262-07-9 (2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride)

• Product Name: 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride
• CAS No: 1236262-07-9
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD13562014
• CID: 1075390
• PubChem ID: 47003259
• Update Time: 2025-10-22

2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-1-propanone hydrochloride
• 1236262-07-9
• 2-amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one hydrochloride
• EN300-64953
• Z234896379
• AKOS015847856
• 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-1-propanonehydrochloride
• G54577
• 2-amino-1-(2,3-dihydroindol-1-yl)propan-1-one;hydrochloride
• 2-Amino-1-(indolin-1-yl)propan-1-one hydrochloride
• 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride

• MDL： MFCD13562014
• Inchi： 1S/C11H14N2O.ClH/c1-8(12)11(14)13-7-6-9-4-2-3-5-10(9)13;/h2-5,8H,6-7,12H2,1H3;1H
• InChI Key： RMRGKSSRCKOMRL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 226.087
• Monoisotopic Mass: 226.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Additional information on 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride

Introduction to 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride (CAS No: 1236262-07-9)

2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1236262-07-9, has garnered attention due to its structural similarity to certain bioactive molecules, particularly those involving indole derivatives. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The core structure of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride consists of an indole moiety linked to a propanone backbone, with an amino group at the terminal position. This configuration suggests potential interactions with biological targets such as enzymes and receptors. The indole ring is a well-known pharmacophore in medicinal chemistry, often associated with molecules exhibiting analgesic, anti-inflammatory, and antimicrobial properties. The presence of the hydrochloride salt further modulates its pharmacokinetic profile, facilitating its use in various formulations.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted to evaluate the binding affinity of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride to target proteins. These studies indicate that it may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The compound’s ability to modulate these pathways could make it a promising lead for developing novel therapeutic agents.

In the context of drug discovery, the synthesis of analogs derived from 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride has been explored to optimize its pharmacological properties. Structural modifications aimed at enhancing binding affinity and reducing toxicity have been reported in several recent publications. For instance, the introduction of fluorine atoms into the indole ring has been shown to improve metabolic stability while maintaining biological activity. Such modifications underscore the compound’s potential as a scaffold for further drug development.

The pharmaceutical industry has shown increasing interest in indole-based compounds due to their diverse biological activities. 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride is no exception and has been studied for its potential applications in treating various conditions. Preclinical studies have suggested that it may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, its interaction with neurotransmitter receptors has raised hopes for its use in managing neurological disorders.

From a synthetic chemistry perspective, the preparation of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Hydrochloride involves multi-step organic reactions, including condensation and cyclization processes. The synthesis must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in green chemistry have also influenced the approach to its synthesis, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

The role of 2-Amino-1-(2,3-dihydro-1H-indol-1-yloxy)propanone as a precursor in the synthesis of more complex molecules cannot be overstated. Its versatility allows for further functionalization, enabling the creation of novel derivatives with tailored properties. This flexibility makes it an attractive building block for medicinal chemists seeking to develop innovative therapeutics.

As research continues to uncover new biological functions of indole derivatives, compounds like 1236262 07 9 are likely to play a pivotal role in addressing unmet medical needs. The integration of high-throughput screening technologies with traditional pharmacological assays has accelerated the discovery process, allowing for rapid evaluation of their potential therapeutic applications.

The future prospects for 2-Amino-a(2-methylindol-l)-propanone Hydrochloride are promising, with ongoing studies focusing on elucidating its mechanism of action and exploring new synthetic pathways. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to harness the full therapeutic potential of this compound and its derivatives.